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Abstract

Heptyl formate (CsH1602) is an organic ester recognized for its characteristic fruity aroma.[1]
While extensively utilized in the flavor and fragrance industries, its chemical properties and
potential biological activities are of increasing interest to researchers in various scientific
disciplines, including drug development. This technical guide provides a comprehensive
overview of the core chemical and physical properties of heptyl formate, detailed experimental
protocols for its synthesis and characterization, and an exploration of its toxicological profile,
with a focus on its mechanism of action. All quantitative data are summarized for clarity, and
key processes are visualized using logical diagrams.

Core Chemical and Physical Properties

Heptyl formate, also known as n-heptyl methanoate, is a colorless liquid with a fruity, floral
odor.[2][3] It is a carboxylic ester derived from formic acid and heptanol.[4] Its fundamental
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CsH1602 [11[5]16]
Molecular Weight 144.21 g/mol [11[31[5]

CAS Number 112-23-2 [11[7]
Appearance Colorless liquid [2][8]

Odor Fruity, floral, green apple-like [1][2][3]
Boiling Point 177-178 °C at 760 mmHg [21[31[5]
Melting Point -46.4 °C 9]

Density 0.882 g/mL at 25 °C [2]

Refractive Index (n20/D)

1.413

[2][5]

Flash Point 60 °C (140 °F) [1][5]18]
Insoluble in water; soluble in
Solubility ether and most organic [3]

solvents.[3]

Vapor Pressure

1 mmHg at 25°C

[9]

Synthesis of Heptyl Formate

Heptyl formate can be synthesized through the esterification of formic acid with heptanol. Two

common laboratory methods for this transformation are the Fischer esterification and the

Steglich esterification.

Fischer Esterification

This method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[10]

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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